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For Researchers, Scientists, and Drug Development Professionals

Introduction to 4-Di-2-ASP
4-(4-Diethylaminostyryl)-N-methylpyridinium iodide, commonly known as 4-Di-2-ASP, is a

fluorescent, lipophilic cationic dye.[1] Its positively charged nature allows it to accumulate in

cellular compartments with a negative membrane potential. This property makes it a valuable

tool for investigating mitochondrial function, as the inner mitochondrial membrane maintains a

significant negative potential in healthy, metabolically active cells. In addition to its use as a

mitochondrial marker, 4-Di-2-ASP has been effectively employed to stain living nerve terminals.

[2][3] This photostable and generally non-toxic dye is a powerful probe for assessing cellular

health and activity in various research and drug development applications.[3]

Mechanism of Action
The fundamental principle behind 4-Di-2-ASP's utility in flow cytometry is its response to the

mitochondrial membrane potential (ΔΨm). In healthy cells, the electron transport chain actively

pumps protons out of the mitochondrial matrix, creating a substantial electrochemical gradient.

This negative charge inside the mitochondria attracts the positively charged 4-Di-2-ASP
molecules, leading to their accumulation and a corresponding increase in fluorescence

intensity. Conversely, in apoptotic or metabolically compromised cells, the mitochondrial

membrane potential is diminished. This disruption of the negative charge prevents the

accumulation of 4-Di-2-ASP, resulting in a lower fluorescence signal. By quantifying the
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fluorescence intensity of a cell population using flow cytometry, researchers can infer the

mitochondrial health of individual cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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